Cas no 29241-16-5 (1,2,3-Benzothiadiazole,6-nitro-)

• Product Name: 1,2,3-Benzothiadiazole,6-nitro-
• CAS No: 29241-16-5
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• MDL: MFCD18449414
• CID: 276024
• PubChem ID: 152982
• Update Time: 2025-11-02

1,2,3-Benzothiadiazole,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole,6-nitro-
• 6-nitro-1,2,3-benzothiadiazole
• 6-Nitrobenzo[d][1,2,3]thiadiazole
• 1,2,3-Benzothiadiazole, 6-nitro-
• SCHEMBL1291502
• 6-nitro-1, 2, 3-benzothiadiazole
• DTXSID30183496
• AKOS006372490
• UKEXDPWRCYZDHX-UHFFFAOYSA-N
• 6-Nitro-1,2,3-benzothiadiazol
• 29241-16-5
• DTXCID40105987
• G65976

• MDL： MFCD18449414
• Inchi： 1S/C6H3N3O2S/c10-9(11)4-1-2-5-6(3-4)12-8-7-5/h1-3H
• InChI Key： UKEXDPWRCYZDHX-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.99469
• Monoisotopic Mass: 180.994597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.8

Experimental Properties

• Density: 1.627
• Boiling Point: 329.7°Cat760mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.746
• PSA: 68.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 1,2,3-Benzothiadiazole,6-nitro-

Comprehensive Overview of 1,2,3-Benzothiadiazole,6-nitro- (CAS No. 29241-16-5)

1,2,3-Benzothiadiazole,6-nitro- (CAS No. 29241-16-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This nitro-substituted benzothiadiazole derivative is widely studied in the fields of organic synthesis, material science, and agricultural chemistry. Its molecular structure, characterized by a benzothiadiazole core with a nitro group at the 6-position, makes it a versatile intermediate for developing advanced functional materials.

In the realm of organic electronics, 1,2,3-Benzothiadiazole,6-nitro- has been explored as a key building block for photovoltaic materials and OLEDs (Organic Light-Emitting Diodes). Researchers are particularly interested in its electron-withdrawing properties, which enhance charge transport in semiconducting polymers. A growing trend in sustainable energy solutions has led to increased searches for compounds like this, as they may contribute to more efficient solar cells and energy-saving devices.

The compound's role in plant defense mechanisms has also become a hot topic in agricultural biotechnology. Studies suggest that derivatives of 1,2,3-Benzothiadiazole can act as plant activators, triggering systemic acquired resistance (SAR) against various pathogens. This aligns with current global interests in eco-friendly crop protection methods and sustainable agriculture practices. Many researchers are investigating whether the nitro-substituted variant offers enhanced bioactivity compared to its parent compound.

From a synthetic chemistry perspective, 29241-16-5 serves as a valuable precursor for creating diverse heterocyclic compounds. Its reactivity patterns are frequently discussed in academic circles, especially regarding nitro group transformations and ring functionalization techniques. The compound's stability under various conditions makes it particularly useful for multistep synthesis applications, a feature highly valued in pharmaceutical research and development.

Recent advancements in computational chemistry have enabled more precise predictions about the behavior of 6-nitro-1,2,3-benzothiadiazole in different environments. Molecular modeling studies have provided insights into its electronic structure and potential supramolecular interactions, information that's crucial for designing new materials with tailored properties. This computational approach aligns with the growing demand for in silico drug discovery methods and AI-assisted molecular design.

The compound's spectroscopic properties have also been extensively characterized, with particular focus on its UV-Vis absorption and fluorescence emission characteristics. These properties make it interesting for developing chemical sensors and fluorescent markers, applications that are increasingly important in environmental monitoring and biomedical imaging. The search volume for nitroaromatic sensors has seen steady growth, reflecting the compound's relevance in these cutting-edge applications.

In the context of green chemistry, researchers are investigating more sustainable methods for synthesizing 1,2,3-Benzothiadiazole,6-nitro-. Current efforts focus on reducing hazardous byproducts and improving atom economy during its production. This aligns with broader industry trends toward environmentally benign synthesis and waste minimization, topics that frequently appear in scientific literature and patent applications.

Quality control and analytical methods for CAS 29241-16-5 have evolved significantly, with modern techniques like HPLC-MS and NMR spectroscopy providing detailed characterization. The compound's purity standards have become more stringent as its applications expand into high-performance materials and precision agriculture. These developments reflect the growing importance of analytical chemistry in ensuring compound quality for specialized uses.

Looking forward, the scientific community continues to explore novel derivatives and applications for 6-nitro-1,2,3-benzothiadiazole. Its unique combination of electronic properties and biological activity makes it a compound of interest across multiple disciplines. As research into functional materials and smart agrochemicals advances, this molecule will likely play an increasingly important role in scientific and technological innovations.